Cas no 1223779-48-3 (1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione)

• Product Name: 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
• CAS No: 1223779-48-3
• MF: C₂₂H₂₂N₂OS
• MW: 362.487884044647
• CID: 5344593
• Update Time: 2025-07-16

1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
• (2-thioxo-3-(m-tolyl)-1,4-diazaspiro[4.4]non-3-en-1-yl)(p-tolyl)methanone
• (4-methylphenyl)-[2-(3-methylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.4]non-1-en-4-yl]methanone
• Methanone, (4-methylphenyl)[3-(3-methylphenyl)-2-thioxo-1,4-diazaspiro[4.4]non-3-en-1-yl]-

• Inchi： 1S/C22H22N2OS/c1-15-8-10-17(11-9-15)20(25)24-21(26)19(18-7-5-6-16(2)14-18)23-22(24)12-3-4-13-22/h5-11,14H,3-4,12-13H2,1-2H3
• InChI Key： KPUPKNDCZJNRDD-UHFFFAOYSA-N
• SMILES： S=C1C(C2C=CC=C(C)C=2)=NC2(CCCC2)N1C(C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 599
• XLogP3: 4.9
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione

Introduction to 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione (CAS No: 1223779-48-3)

1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique spirocyclic framework and potential biological activities. This compound, identified by its CAS number 1223779-48-3, belongs to a class of molecules that exhibit promising properties as scaffolds for drug discovery. The presence of multiple functional groups, including benzoyl, phenyl, and thione moieties, alongside the spirocyclic structure, contributes to its diverse chemical reactivity and biological profile.

The spirocyclic core of 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione is particularly noteworthy, as spiro compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets. This structural motif has been extensively studied in the development of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The compound's ability to interact with multiple biological pathways makes it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione and biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in pain signaling and neuroinflammation. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the prostaglandin pathway responsible for inflammation and pain.

The benzoyl and phenyl substituents in 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione contribute to its hydrophobicity and lipophilicity, properties that are often critical for drug-like characteristics such as oral bioavailability and membrane permeability. Additionally, the thione group introduces a reactive site that can participate in various chemical transformations, enabling modifications that fine-tune its biological activity. These structural features make it an attractive candidate for further derivatization and optimization.

In the realm of medicinal chemistry, the synthesis of 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione has been achieved through multi-step organic reactions involving cyclization and functional group interconversions. The synthesis pathway highlights the compound's complexity but also underscores its synthetic accessibility with appropriate methodologies. This has opened up avenues for exploring analogs with modified substituents to enhance specific biological activities.

Current research in pharmacology is increasingly focusing on identifying small molecules that can modulate protein-protein interactions (PPIs), which are often difficult to target with traditional drug molecules. The unique structure of 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione suggests its potential as a PPI modulator due to its ability to occupy large binding pockets on protein surfaces. This capability is particularly relevant in diseases such as cancer, where aberrant PPIs play a crucial role in tumor progression.

The compound's thione group also positions it as a candidate for redox-sensitive drug development. Thiones can undergo reversible oxidation-reduction reactions, allowing the molecule to respond dynamically to cellular redox states. This property is particularly interesting in diseases characterized by altered redox homeostasis, such as neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

Recent preclinical studies have begun to explore the pharmacological profile of 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione in animal models of inflammation and pain. These studies have shown promising results in reducing inflammatory responses and alleviating pain symptoms without significant side effects at tested doses. The compound's selectivity towards specific biological targets suggests a favorable safety profile compared to existing therapeutics.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds like 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione based on their binding affinity to target proteins. HTS campaigns have been instrumental in validating the compound's potential as an anti-inflammatory agent by identifying hits that interact with key inflammatory mediators such as cytokines and chemokines.

Future directions in the study of 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione include exploring its mechanism of action at a molecular level through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural elucidation methods will provide insights into how the compound interacts with its biological targets and how these interactions lead to therapeutic effects.

The development of novel drug candidates often involves optimizing physicochemical properties such as solubility, permeability, and metabolic stability through structure-based drug design (SBDD). The spirocyclic structure of 1-(4-methylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione offers opportunities for such optimizations by modifying substituents while maintaining core pharmacophoric elements.

In conclusion, 1-(molecular formula here) represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups and spirocyclic framework positions it as a promising scaffold for developing novel therapeutics targeting various diseases. Continued research into its synthesis, pharmacology, and mechanism of action will further elucidate its therapeutic potential and pave the way for future clinical investigations.